Cas no 1698849-40-9 (cyclopropylmethyl 5-chloropyrazine-2-carboxylate)

• Product Name: cyclopropylmethyl 5-chloropyrazine-2-carboxylate
• CAS No: 1698849-40-9
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• MDL: MFCD28383922
• CID: 4611560
• PubChem ID: 112756621
• Update Time: 2025-05-23

cyclopropylmethyl 5-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• cyclopropylmethyl 5-chloropyrazine-2-carboxylate
• 2-Pyrazinecarboxylic acid, 5-chloro-, cyclopropylmethyl ester

• MDL： MFCD28383922
• Inchi： 1S/C9H9ClN2O2/c10-8-4-11-7(3-12-8)9(13)14-5-6-1-2-6/h3-4,6H,1-2,5H2
• InChI Key： HJMSFAAVTNEKCC-UHFFFAOYSA-N
• SMILES： C1(C(OCC2CC2)=O)=NC=C(Cl)N=C1

cyclopropylmethyl 5-chloropyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on cyclopropylmethyl 5-chloropyrazine-2-carboxylate

Cyclopropylmethyl 5-Chloropyrazine-2-Carboxylate: A Comprehensive Overview

Cyclopropylmethyl 5-chloropyrazine-2-carboxylate, identified by the CAS number 1698849-40-9, is a compound of significant interest in the fields of organic chemistry and material science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. The cyclopropylmethyl group attached to the 5-chloropyrazine-2-carboxylate backbone contributes to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of cyclopropylmethyl 5-chloropyrazine-2-carboxylate in the development of advanced materials. Researchers have explored its role in creating high-performance polymers and composites, leveraging its ability to form strong intermolecular bonds. These findings underscore the compound's potential in enhancing the durability and flexibility of materials used in aerospace and automotive industries.

The synthesis of cyclopropylmethyl 5-chloropyrazine-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Scientists have optimized reaction conditions to improve yield and purity, making the compound more accessible for large-scale production. This advancement is particularly relevant for industries relying on high-quality chemical intermediates.

One of the most promising applications of cyclopropylmethyl 5-chloropyrazine-2-carboxylate lies in its use as a precursor for bioactive compounds. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for drug discovery programs. Pharmaceutical companies are actively exploring these possibilities, with several preclinical trials underway.

In addition to its industrial applications, cyclopropylmethyl 5-chloropyrazine-2-carboxylate has also found utility in agricultural chemistry. Its ability to act as a selective herbicide has been demonstrated in recent field trials, where it showed remarkable efficacy without adverse effects on non-target species. This discovery aligns with global efforts to develop environmentally friendly agrochemicals.

The environmental impact of cyclopropylmethyl 5-chloropyrazine-2-carboxylate has been a focal point of recent research. Studies indicate that the compound degrades efficiently under aerobic conditions, reducing its persistence in soil and water systems. This characteristic is crucial for ensuring sustainable agricultural practices and minimizing ecological risks.

Looking ahead, the future of cyclopropylmethyl 5-chloropyrazine-2-carboxylate seems bright, with ongoing research exploring its potential in nanotechnology and green chemistry. Its versatility as a building block for complex molecules positions it as a key player in the development of next-generation materials and pharmaceuticals.